Cas no 2228699-59-8 (tert-butyl N-3-amino-2-(5-hydroxy-2-nitrophenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-hydroxy-2-nitrophenyl)-2-methylpropylcarbamate
• CAS No: 2228699-59-8
• MF: C₁₅H₂₃N₃O₅
• MW: 325.36022400856
• CID: 6440993
• PubChem ID: 165685650
• Update Time: 2025-05-21

tert-butyl N-3-amino-2-(5-hydroxy-2-nitrophenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-hydroxy-2-nitrophenyl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(5-hydroxy-2-nitrophenyl)-2-methylpropyl]carbamate
• EN300-1874419
• 2228699-59-8

• Inchi： 1S/C15H23N3O5/c1-14(2,3)23-13(20)17-9-15(4,8-16)11-7-10(19)5-6-12(11)18(21)22/h5-7,19H,8-9,16H2,1-4H3,(H,17,20)
• InChI Key： BKIUMRITXNOTSQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1C=C(C=CC=1[N+](=O)[O-])O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.16377084g/mol
• Monoisotopic Mass: 325.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 130Ų

Additional information on tert-butyl N-3-amino-2-(5-hydroxy-2-nitrophenyl)-2-methylpropylcarbamate

tert-butyl N-3-amino-2-(5-hydroxy-2-nitrophenyl)-2-methylpropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-amino-2-(5-hydroxy-2-nitrophenyl)-2-methylpropylcarbamate, identified by the CAS number 2228699-59-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a tert-butyl group, an amino substituent, and a nitrophenol moiety. The combination of these functional groups makes it a versatile compound with unique reactivity and properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of novel drugs targeting specific biological pathways. The presence of the nitro group in the phenol ring provides opportunities for redox reactions, which are crucial in many biochemical processes. Additionally, the amino group offers sites for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of tert-butyl groups as protecting agents has been well-documented, and their application in this compound ensures stability during intermediate steps. The synthesis pathway also involves careful control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have further optimized this process, making it more efficient and environmentally friendly.

The structural complexity of tert-butyl N-3-amino-2-(5-hydroxy-2-nitrophenyl)-2-methylpropylcarbamate lends itself to various applications in material science as well. Its ability to form stable polymers under certain conditions has been explored for use in advanced materials such as biodegradable plastics and high-performance adhesives. Furthermore, its reactivity towards nucleophiles makes it a valuable intermediate in the synthesis of more complex molecules, including those with potential applications in agrochemicals and specialty chemicals.

From an environmental perspective, understanding the fate and transport of this compound is critical. Studies have shown that under aerobic conditions, it undergoes biodegradation through microbial action, which is a positive indicator for its environmental safety. However, further research is needed to assess its long-term impact on ecosystems and to develop strategies for minimizing any potential risks associated with its use.

In conclusion, tert-butyl N-3-amino-2-(5-hydroxy-2-nitrophenyl)-2-methylpropylcarbamate (CAS No: 2228699-59-8) is a multifaceted compound with promising applications across various industries. Its unique structure and reactivity make it a valuable tool in both academic research and industrial settings. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing chemical science and technology.